Cas no 157134-53-7 (Di-8-ANEPPS)

• Product Name: Di-8-ANEPPS
• CAS No: 157134-53-7
• MF: C₃₆H₅₂N₂O₃S
• MW: 592.874689102173
• MDL: MFCD03453608
• CID: 172564
• PubChem ID: 329798667
• Update Time: 2025-04-19

Di-8-ANEPPS Chemical and Physical Properties

Names and Identifiers

• Pyridinium,4-[2-[6-(dioctylamino)-2-naphthalenyl]ethenyl]-1-(3-sulfopropyl)-, inner salt
• Di-8-ANEPPS
• 4-(2-[6-(Dioctylamino)-2-naphthalenyl]ethenyl)-1-(3-sulfopropyl)pyridinium inner salt
• NEURODYE DI-8-ANEPPS
• 3-[4-[(E)-2-[6-(dioctylamino)naphthalen-2-yl]ethenyl]pyridin-1-ium-1-yl]propane-1-sulfonate
• Jpw 1153
• Di-8-ANEPPS *CAS#: 157134-53-7*

• MDL： MFCD03453608
• Inchi： 1S/C36H52N2O3S/c1-3-5-7-9-11-13-25-38(26-14-12-10-8-6-4-2)36-21-20-34-30-33(18-19-35(34)31-36)17-16-32-22-27-37(28-23-32)24-15-29-42(39,40)41/h16-23,27-28,30-31H,3-15,24-26,29H2,1-2H3
• InChI Key： IXFSUSNUALIXLU-UHFFFAOYSA-N
• SMILES： S(CCC[N+]1C=CC(=CC=1)/C=C/C1C=CC2=C(C=1)C=CC(=C2)N(CCCCCCCC)CCCCCCCC)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 592.37000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 20
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.6

Experimental Properties

• Melting Point: >200℃
• Solubility: DMSO: soluble
• PSA: 72.70000
• LogP: 9.84120
• λmax: 498 nm

Di-8-ANEPPS Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes